Cas no 56174-96-0 (6-(2-methoxyphenyl)-2-(methylthio)pyrimidin-4(3H)-one)
6-(2-methoxyphenyl)-2-(methylthio)pyrimidin-4(3H)-one Chemical and Physical Properties
Names and Identifiers
-
- 4(1H)-Pyrimidinone, 6-(2-methoxyphenyl)-2-(methylthio)-
- 4(3H)-Pyrimidinone, 6-(2-methoxyphenyl)-2-(methylthio)-
- 6-(2-Methoxyphenyl)-2-(methylthio)pyrimidin-4(3H)-one
- 4-(2-methoxyphenyl)-2-methylsulfanyl-1H-pyrimidin-6-one
- 56174-96-0
- AKOS026714355
- F1967-3508
- 6-(2-methoxy-phenyl)-2-methylsulfanyl-3H-pyrimidin-4-one
- SCHEMBL10825645
- 6-(2-methoxyphenyl)-2-(methylthio)pyrimidin-4(3H)-one
-
- Inchi: 1S/C12H12N2O2S/c1-16-10-6-4-3-5-8(10)9-7-11(15)14-12(13-9)17-2/h3-7H,1-2H3,(H,13,14,15)
- InChI Key: CRQYFNBRFZKXHG-UHFFFAOYSA-N
- SMILES: C1(SC)=NC(C2=CC=CC=C2OC)=CC(=O)N1
Computed Properties
- Exact Mass: 248.06194880Da
- Monoisotopic Mass: 248.06194880Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 366
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 76Ų
6-(2-methoxyphenyl)-2-(methylthio)pyrimidin-4(3H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M269096-100mg |
6-(2-Methoxyphenyl)-2-(methylthio)pyrimidin-4(3H)-one |
56174-96-0 | 100mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M269096-500mg |
6-(2-Methoxyphenyl)-2-(methylthio)pyrimidin-4(3H)-one |
56174-96-0 | 500mg |
$ 365.00 | 2022-06-04 | ||
| TRC | M269096-1g |
6-(2-Methoxyphenyl)-2-(methylthio)pyrimidin-4(3H)-one |
56174-96-0 | 1g |
$ 570.00 | 2022-06-04 | ||
| Life Chemicals | F1967-3508-0.25g |
6-(2-methoxyphenyl)-2-(methylthio)pyrimidin-4(3H)-one |
56174-96-0 | 95%+ | 0.25g |
$523.0 | 2023-09-06 | |
| Life Chemicals | F1967-3508-0.5g |
6-(2-methoxyphenyl)-2-(methylthio)pyrimidin-4(3H)-one |
56174-96-0 | 95%+ | 0.5g |
$551.0 | 2023-09-06 | |
| Life Chemicals | F1967-3508-1g |
6-(2-methoxyphenyl)-2-(methylthio)pyrimidin-4(3H)-one |
56174-96-0 | 95%+ | 1g |
$580.0 | 2023-09-06 | |
| Life Chemicals | F1967-3508-2.5g |
6-(2-methoxyphenyl)-2-(methylthio)pyrimidin-4(3H)-one |
56174-96-0 | 95%+ | 2.5g |
$1267.0 | 2023-09-06 | |
| Life Chemicals | F1967-3508-5g |
6-(2-methoxyphenyl)-2-(methylthio)pyrimidin-4(3H)-one |
56174-96-0 | 95%+ | 5g |
$1909.0 | 2023-09-06 | |
| Life Chemicals | F1967-3508-10g |
6-(2-methoxyphenyl)-2-(methylthio)pyrimidin-4(3H)-one |
56174-96-0 | 95%+ | 10g |
$2675.0 | 2023-09-06 |
6-(2-methoxyphenyl)-2-(methylthio)pyrimidin-4(3H)-one Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 6-(2-methoxyphenyl)-2-(methylthio)pyrimidin-4(3H)-one
6-(2-Methoxyphenyl)-2-(Methylthio)Pyrimidin-4(3H)-One: A Comprehensive Overview
The compound CAS No. 56174-96-0, commonly referred to as 6-(2-methoxyphenyl)-2-(methylthio)pyrimidin-4(3H)-one, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structure of this molecule is characterized by a pyrimidine ring system with substituents at positions 2, 4, and 6, making it a unique compound with promising properties.
Recent studies have highlighted the potential of 6-(2-methoxyphenyl)-2-(methylthio)pyrimidin-4(3H)-one as a candidate for drug development. Its structure allows for interactions with various biological targets, including enzymes, receptors, and other proteins, which are critical in disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key players in cancer progression and inflammatory diseases.
The synthesis of CAS No. 56174-96-0 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the methoxyphenyl group at position 6 and the methylthio group at position 2 are crucial steps that determine the compound's pharmacological profile. These substituents not only enhance the molecule's stability but also contribute to its bioavailability and selectivity towards specific targets.
In terms of pharmacokinetics, 6-(2-methoxyphenyl)-2-(methylthio)pyrimidin-4(3H)-one demonstrates favorable absorption and distribution properties. Preclinical studies indicate that the compound achieves effective concentrations in target tissues while maintaining a reasonable half-life, which is essential for therapeutic efficacy. Additionally, its metabolism pathways have been studied in detail, revealing that it undergoes phase II conjugation reactions, minimizing potential toxicity and enhancing its safety profile.
The biological activity of this compound has been extensively evaluated in both in vitro and in vivo models. For example, it has shown remarkable anti-inflammatory effects by inhibiting cyclooxygenase enzymes, which are central to inflammation-mediated diseases such as arthritis. Furthermore, its anti-cancer properties have been explored through assays targeting cell proliferation, apoptosis induction, and angiogenesis inhibition. These findings underscore its potential as a multi-targeted therapeutic agent.
From an industrial perspective, the scalable synthesis of CAS No. 56174-96-0 is a critical consideration for its commercialization. Researchers have developed efficient synthetic routes that minimize waste and maximize yield, aligning with green chemistry principles. This approach ensures that the compound can be produced cost-effectively while maintaining high purity standards required for pharmaceutical applications.
In conclusion, 6-(2-methoxyphenyl)-2-(methylthio)pyrimidin-4(3H)-one, or CAS No. 56174-96-0, represents a promising molecule with significant potential in drug discovery and development. Its unique structure, coupled with favorable pharmacokinetic properties and diverse biological activities, positions it as a valuable asset in addressing unmet medical needs across various therapeutic areas.
56174-96-0 (6-(2-methoxyphenyl)-2-(methylthio)pyrimidin-4(3H)-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)